2-amino-N-(3-cyanophenyl)benzamide

• Molecular Formula: C14H11N3O
• Molecular Weight: 237.26 g/mol
• IUPAC Name: 2-amino-N-(3-cyanophenyl)benzamide
• InChI: InChI=1S/C14H11N3O/c15-9-10-4-3-5-11(8-10)17-14(18)12-6-1-2-7-13(12)16/h1-8H,16H2,(H,17,18)
• InChI Key: WGJKISPUSNLYTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C#N)N

Description

2-Amino-N-(3-cyanophenyl)benzamide (CAS: Not explicitly provided, referred to as 21b in ) is a benzamide derivative featuring an amino group at the 2-position of the benzamide core and a 3-cyanophenyl substituent on the nitrogen atom. This compound is synthesized via reductive amination using ammonium chloride and iron powder under reflux conditions, yielding 82% with a melting point of 158–160°C . Its structure is confirmed by NMR and mass spectrometry (MS m/z: 254 [M+]) .

Comparison with Similar Compounds

Key Observations:

Electronic Effects: Electron-withdrawing groups (e.g., 3-CN in 21b) lower electron density at the amide nitrogen, enhancing stability and interaction with enzymatic targets like thrombin . Electron-donating groups (e.g., 4-OCH₃ in 2-amino-N-(4′-methoxyphenyl)benzamide) increase solubility but may reduce binding affinity to hydrophobic enzyme pockets .

Synthetic Efficiency: The 3-cyano derivative (21b) achieves a higher yield (82%) compared to the 4-fluoro analog (64%) under similar reductive conditions . Methoxy-substituted derivatives (e.g., 2-amino-N-(3,4-dimethoxyphenyl)benzamide) require milder conditions but show lower thermal stability (melting point: 166°C vs. 217°C for trimethoxyphenyl analogs) .

Physicochemical Properties

• Solubility: The 3-cyano group in 21b reduces aqueous solubility compared to hydroxylated analogs (e.g., N-(3-hydroxyphenyl) derivatives in ) due to decreased polarity .
• Thermal Stability :
  Higher melting points in halogenated derivatives (e.g., 4-bromo: 168°C) vs. 21b (158–160°C) correlate with stronger crystal packing forces from halogen interactions .